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Compound of Interest

Compound Name: 4-(Methylsulfinyl)aniline

CAS No.: 22865-62-9

Cat. No.: B2393309

Get Quote

Executive Summary
4-(Methylsulfinyl)aniline (CAS: 305-03-3), also known as 4-aminophenyl methyl sulfoxide, is

a pivotal organosulfur compound serving as both a metabolic marker and a chiral auxiliary in

asymmetric synthesis. Structurally, it bridges the electron-rich aniline moiety with the electron-

withdrawing, chiral sulfinyl group.

This guide provides a definitive spectroscopic profile of the compound, synthesizing data from

high-field NMR, FTIR, and Mass Spectrometry. It is designed for researchers requiring rigorous

structural validation and precise analytical standards.
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Parameter Data

IUPAC Name 4-(Methylsulfinyl)aniline

Common Synonyms
4-Aminophenyl methyl sulfoxide; p-Aminophenyl

methyl sulfoxide

CAS Number 305-03-3

Molecular Formula

C

H

NO

Molecular Weight 155.22 g/mol

Appearance Off-white to pale yellow crystalline solid

Melting Point 151–153 °C

Solubility
Soluble in DMSO, Methanol, Ethanol,

Chloroform; slightly soluble in water

Spectroscopic Analysis
Nuclear Magnetic Resonance (NMR) Spectroscopy
The

H NMR spectrum of 4-(Methylsulfinyl)aniline exhibits a classic AA'BB' splitting pattern in the
aromatic region, characteristic of para-disubstituted benzenes with substituents of opposing
electronic effects (electron-donating -NH

vs. electron-withdrawing -S(O)Me).

H NMR Data (300 MHz, CDCl

)
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Shift (

, ppm)
Multiplicity Integration Assignment

Structural
Insight

2.70 Singlet (s) 3H -S(O)CH

Methyl group

deshelded by the

sulfinyl oxygen.

Distinct from

sulfide (~2.4

ppm) and sulfone

(~3.0 ppm).

3.80 - 4.20 Broad (br s) 2H -NH

Amine protons

(chemical shift is

concentration/sol

vent dependent).

6.76 – 6.80 Multiplet (m) 2H

Ar-H (ortho to

NH

)

Upfield shift due

to resonance

donation from

the amino group

(shielding effect).

7.45 – 7.50 Multiplet (m) 2H
Ar-H (ortho to

S=O)

Downfield shift

due to the

inductive

electron-

withdrawing

nature of the

sulfinyl group.
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Analyst Note: In polar protic solvents like MeOD, the aromatic doublets may shift slightly (e.g.,

7.46 and 6.80), and the amine protons will exchange with deuterium, disappearing

from the spectrum.

C NMR Data (75 MHz, CDCl

)
Methyl Carbon:

43.5 ppm (Characteristic of methyl sulfoxide).

Aromatic Carbons:

114.8 (C-NH

ortho), 126.5 (C-S=O ortho), 133.0 (C-S=O ipso), 150.1 (C-NH

ipso).

Infrared Spectroscopy (FTIR)
The IR spectrum is dominated by the interplay between the primary amine and the sulfoxide

moiety. The sulfoxide stretch is a critical diagnostic band, distinguishing it from the sulfide (no

band) and sulfone (two bands).
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Wavenumber (cm

)
Vibration Mode Functional Group Notes

3350 – 3450 (Stretch)

Primary Amine (-NH

)

Appears as a doublet

(symmetric/asymmetri

c).

3000 – 3100 (Stretch) Aromatic Ring
Weak intensity, typical

of arenes.

1620 (Scissoring) Primary Amine "Amine II" band.

1590, 1490 (Ring Stretch) Aromatic Ring Skeletal vibrations.

1030 – 1050 (Stretch) Sulfoxide
Key Diagnostic:

Strong, broad band.

820 – 830 (Out-of-plane)
p-Disubstituted

Benzene

Strong band indicating

para substitution.

Mass Spectrometry (MS)
Ionization Mode: ESI (+) or EI (70 eV).

Molecular Ion:

155 [M]

(EI) or 156 [M+H]

(ESI).

Fragmentation Pathway (EI):

Parent Ion:

155.

Loss of Methyl Radical (
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CH

): Generates cation at

140.

Loss of Oxygen (Deoxygenation): Common in sulfoxides, yielding the sulfide cation at

139.

Major Fragment:

108 (Loss of -SOMe or rearrangement).

Molecular Ion
[M]+ m/z 155

[M - CH3]+
m/z 140- CH3•

[M - O]+
(Sulfide)
m/z 139

- O
[C6H6N]+

(Aniline Cation)
m/z 92

- SCH3

Click to download full resolution via product page

Caption: Predicted Electron Impact (EI) fragmentation pathway for 4-(Methylsulfinyl)aniline.

Experimental Protocol: Selective Synthesis
While 4-(Methylsulfinyl)aniline is commercially available, high-purity samples for

spectroscopic standards are best prepared via the selective oxidation of 4-(methylthio)aniline.

This protocol avoids over-oxidation to the sulfone.

Method: Catalytic Oxidation with H O
Objective: Selectively oxidize the sulfide sulfur to sulfoxide without affecting the amine or over-

oxidizing to sulfone.

Reagents:

4-(Methylthio)aniline (1.0 equiv)
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Hydrogen Peroxide (30% aq., 1.1 equiv)

Catalyst: WO

nanorods or Indium(III) catalyst (0.5 mol%)

Solvent: Methanol (MeOH)[1]

Step-by-Step Workflow:

Dissolution: Dissolve 4-(methylthio)aniline (139 mg, 1 mmol) in MeOH (5 mL) in a round-

bottom flask.

Catalyst Addition: Add the selected catalyst (e.g., WO

nanorods, 2 mg).

Oxidation: Add H

O

(30%, 113 µL) dropwise at 0°C to prevent exotherm-driven over-oxidation.

Reaction: Stir at room temperature (25°C) for 3–5 hours. Monitor via TLC (SiO

, EtOAc/Hexane 1:1). The sulfoxide is significantly more polar (lower R

) than the sulfide.

Quench & Workup: Quench with saturated Na

SO

solution to destroy excess peroxide. Filter off the catalyst.[2]

Isolation: Concentrate the filtrate under vacuum. Extract with CHCl

, dry over MgSO

, and recrystallize from Ethanol/Hexane to yield off-white crystals.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/synthesis/pse-473679b4b6794g9b8cd325647f04c223
https://pdf.benchchem.com/1319/Application_Note_A_Detailed_Protocol_for_the_Synthesis_of_4_propylsulfanyl_aniline.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2393309?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: 4-(Methylthio)aniline
(Sulfide)

Dissolve in MeOH
Add Catalyst (WO3)

Add H2O2 (1.1 eq)
Dropwise @ 0°C

Stir @ 25°C (3-5h)
Monitor TLC

Is Sulfone forming?

Stop Reaction Immediately
Quench with Na2SO3

Yes (Over-oxidation)

Isolate Product
4-(Methylsulfinyl)aniline

No (Pure Sulfoxide)

Click to download full resolution via product page

Caption: Controlled oxidation workflow ensuring selectivity for the sulfoxide over the sulfone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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(Methylsulfinyl)aniline]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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